Cas no 941928-11-6 (3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941928-11-6
• MF: C₁₇H₂₃N₃O₅S
• MW: 381.446623086929
• CID: 5884651
• PubChem ID: 16826028
• Update Time: 2025-07-08

3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-8-(4-methoxy-3-methylphenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-ethyl-8-[(4-methoxy-3-methylphenyl)sulfonyl]-
• AKOS024630670
• 941928-11-6
• F2241-0096
• 3-ethyl-8-((4-methoxy-3-methylphenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione

• Inchi： 1S/C17H23N3O5S/c1-4-20-15(21)17(18-16(20)22)7-9-19(10-8-17)26(23,24)13-5-6-14(25-3)12(2)11-13/h5-6,11H,4,7-10H2,1-3H3,(H,18,22)
• InChI Key： CBMLWYPSELAFEK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(OC)C(C)=C3)(=O)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 381.13584202g/mol
• Monoisotopic Mass: 381.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Additional information on 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione

Comprehensive Guide to 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941928-11-6)

3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941928-11-6) is a specialized organic compound with a unique spirocyclic structure. This compound belongs to the class of triazaspirodecane derivatives, which are gaining attention in pharmaceutical and agrochemical research due to their versatile biological activities. The presence of both sulfonyl and methoxy functional groups in its structure enhances its potential for diverse applications.

The molecular formula of 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is C₁₇H₂₃N₃O₅S, with a molecular weight of 381.45 g/mol. Its spiro[4.5]decane core contributes to its structural rigidity, while the ethyl and methyl substituents influence its solubility and pharmacokinetic properties. Researchers are particularly interested in this compound due to its potential as a bioactive scaffold for drug discovery.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry, and 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione fits perfectly into this category. Its structural features make it a promising candidate for the development of novel enzyme inhibitors and receptor modulators. The compound's methoxy group at the 4-position of the benzene ring may contribute to enhanced metabolic stability, a key consideration in modern drug design.

In the field of agrochemical research, compounds with triazaspiro structures have shown potential as plant growth regulators and pest control agents. The unique combination of sulfonyl and dione functionalities in 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione suggests possible applications in crop protection formulations. Researchers are investigating its interactions with various biological targets in plants and pests.

The synthesis of 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multi-step organic transformations. Key steps include the construction of the spiro[4.5]decane core, followed by introduction of the sulfonyl moiety and subsequent functionalization. The ethyl group at the 3-position is usually introduced through alkylation reactions, while the methoxy group can be installed through nucleophilic substitution or protection/deprotection strategies.

Analytical characterization of 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound's purity is crucial for research applications, and suppliers typically provide certificates of analysis detailing its chemical identity and impurity profile.

Storage conditions for 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione generally recommend protection from moisture and light, typically at temperatures between 2-8°C for long-term stability. The compound's solubility profile varies with different organic solvents, with good solubility observed in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), moderate solubility in methanol and ethanol, and limited solubility in water.

Current market trends show growing interest in spirocyclic compounds like 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, particularly in the pharmaceutical sector. The global market for specialty chemicals with potential therapeutic applications is projected to expand significantly in the coming years, driven by increased R&D investment in targeted therapies and precision medicine approaches.

Researchers frequently search for information about the biological activity of 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, its synthetic routes, and potential structure-activity relationships. Other common queries include its stability under various conditions, compatibility with other reagents, and spectroscopic properties. These search patterns reflect the compound's importance in both academic and industrial research settings.

Future research directions for 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione may include detailed pharmacological evaluations, exploration of its molecular interactions with biological targets, and optimization of its physicochemical properties for specific applications. The compound's structural features offer numerous opportunities for derivatization and structure-activity relationship studies.

For researchers working with 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, it's important to consult the latest scientific literature and safety data sheets before handling. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with any chemical substance.

The growing body of research on spirocyclic compounds suggests that 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione may find applications beyond its current uses. Potential areas of exploration include materials science, where such structures could contribute to the development of novel functional materials with specific electronic or optical properties.

In conclusion, 3-ethyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941928-11-6) represents an interesting example of spirocyclic sulfonamide chemistry with potential applications across multiple scientific disciplines. Its unique structural features and growing research interest make it a compound worth watching in the coming years as new discoveries emerge about its properties and potential uses.